4-(2-Chloro-6-ethyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol
• IUPAC Name: tert-butyl 4-(2-chloro-6-ethylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H23ClN4O2/c1-5-11-10-12(18-13(16)17-11)19-6-8-20(9-7-19)14(21)22-15(2,3)4/h10H,5-9H2,1-4H3
• InChI Key: VTCBVDPIPBVBKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)Cl)N2CCN(CC2)C(=O)OC(C)(C)C

Description

4-(2-Chloro-6-ethyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H23ClN4O2 and its molecular weight is 326.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 mg palladium charcoal was added to 200 mg 4-(2-chloro-6,7-dihydro-thieno[3,2-d]pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester in 10 mL THF and 0.08 mL triethylamine. Raney-nickel and 5 mL ethanol was added and the reaction was stirred 24 h at 50° C. and 3 bar hydrogen. The mixture was filtered. The filtrate was evaporated and the residue was purified by HPLC to give 20 mg desired product.